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Compound of Interest

Compound Name: Indoline-7-carbonitrile

Cat. No.: B147809 Get Quote

Essential Safety and Handling Guide for
Indoline-7-carbonitrile
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Indoline-7-carbonitrile (CAS No. 115661-82-0). Adherence to these procedures is essential

for ensuring laboratory safety and minimizing risk.

Indoline-7-carbonitrile is a compound that requires careful handling due to its potential health

hazards. It is classified as harmful if swallowed, in contact with skin, or inhaled, and it can

cause skin and serious eye irritation, as well as potential respiratory irritation[1]. The physical

form of this chemical is typically a light yellow to white powder[2].

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure. The following

table summarizes the recommended PPE for handling Indoline-7-carbonitrile.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any tears or punctures

before use. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices[3].

Eyes/Face

Safety glasses with side

shields or chemical goggles,

and a face shield

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU)[3].

Contact lenses may pose a

special hazard as they can

absorb and concentrate

irritants[4].

Body
Protective clothing/Laboratory

coat

A lab coat should be worn at

all times. For tasks with a

higher risk of spillage, a

chemical-resistant apron or

coveralls should be used.

Contaminated clothing should

be removed immediately and

washed before reuse[5][6].

Respiratory Dust respirator/NIOSH-

approved respirator

Use in a well-ventilated area or

under a chemical fume hood is

essential[4][5]. If dust is

generated, a dust respirator

should be worn. For higher

concentrations or in case of

inadequate ventilation, a
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NIOSH-approved respirator is

necessary[7].

Operational Plan: Handling Indoline-7-carbonitrile
A systematic approach to handling Indoline-7-carbonitrile is crucial to maintain a safe

laboratory environment. The following workflow outlines the key steps from preparation to

cleanup.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate PPE

Weigh solid in a contained manner

Prepare solutions in fume hood

Avoid generating dust

Decontaminate work surfaces

Dispose of contaminated PPE

Segregate chemical waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Indoline-7-carbonitrile.
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Disposal Plan
Proper disposal of Indoline-7-carbonitrile and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused Indoline-7-carbonitrile and any grossly contaminated

materials (e.g., weigh boats, paper towels) in a dedicated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: Solutions containing Indoline-7-carbonitrile should be collected in a

separate, labeled hazardous waste container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated protective

equipment should be disposed of as hazardous waste in a designated container[3].

Disposal Method: All chemical waste should be disposed of in accordance with local, state, and

federal regulations[8]. It is recommended to use a licensed professional waste disposal

service[3]. A common disposal method for similar organic compounds involves dissolving or

mixing the material with a combustible solvent and incinerating it in a chemical incinerator

equipped with an afterburner and scrubber[3]. Do not dispose of Indoline-7-carbonitrile down

the drain or in the regular trash.

Spill Response: In the event of a spill, immediately evacuate the area and alert others. Wearing

appropriate PPE, clean up all spills immediately. For solid spills, use dry clean-up procedures

and avoid generating dust. Sweep or vacuum the material into a sealed, labeled container for

disposal[4]. For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in

a sealed container for disposal. Ensure the area is well-ventilated during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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